![molecular formula C23H22N6O3S2 B6575653 2-[(5-{4-[2-(1,2-benzoxazol-3-yl)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]-N-phenylacetamide CAS No. 1105225-53-3](/img/structure/B6575653.png)
2-[(5-{4-[2-(1,2-benzoxazol-3-yl)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]-N-phenylacetamide
Description
2-[(5-{4-[2-(1,2-benzoxazol-3-yl)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]-N-phenylacetamide is a useful research compound. Its molecular formula is C23H22N6O3S2 and its molecular weight is 494.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 494.11948093 g/mol and the complexity rating of the compound is 704. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action
Target of Action
The primary targets of the compound, also known as VU0645756-1 or F5520-0437, are currently unknown. The compound contains a benzoxazole moiety , which is a common structural unit in pharmacological drugs and medicinal chemistry . Benzoxazole derivatives have been found to exhibit various biological activities . .
Mode of Action
Benzoxazole derivatives, which are structurally similar to this compound, have been found to exhibit antibacterial activity . They are thought to interact with bacterial cells, leading to changes that inhibit bacterial growth
Biochemical Pathways
The biochemical pathways affected by VU0645756-1 or F5520-0437 are not well-understood at this time. Given the structural similarity to benzoxazole derivatives, it is possible that this compound may affect similar biochemical pathways. Benzoxazole derivatives have been found to exhibit various biological activities, including antioxidant, antiallergic, antitumoral, and antiparasitic activity . .
Result of Action
Based on the known activities of benzoxazole derivatives, it is possible that this compound may have antibacterial, antioxidant, antiallergic, antitumoral, or antiparasitic effects .
Properties
IUPAC Name |
2-[[5-[4-[2-(1,2-benzoxazol-3-yl)acetyl]piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-phenylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N6O3S2/c30-20(24-16-6-2-1-3-7-16)15-33-23-26-25-22(34-23)29-12-10-28(11-13-29)21(31)14-18-17-8-4-5-9-19(17)32-27-18/h1-9H,10-15H2,(H,24,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USHAGJYJWPXLDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NN=C(S2)SCC(=O)NC3=CC=CC=C3)C(=O)CC4=NOC5=CC=CC=C54 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N6O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
494.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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